Cas no 1806785-93-2 (5-Amino-3-(difluoromethyl)-2-(fluoromethyl)pyridine)

• Product Name: 5-Amino-3-(difluoromethyl)-2-(fluoromethyl)pyridine
• CAS No: 1806785-93-2
• MF: C₇H₇F₃N₂
• MW: 176.139091730118
• CID: 4847575
• Update Time: 2025-06-08

5-Amino-3-(difluoromethyl)-2-(fluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(difluoromethyl)-2-(fluoromethyl)pyridine

• Inchi： 1S/C7H7F3N2/c8-2-6-5(7(9)10)1-4(11)3-12-6/h1,3,7H,2,11H2
• InChI Key： WXTRWBBKEJBJAJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CN=C1CF)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 1
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-3-(difluoromethyl)-2-(fluoromethyl)pyridine

Comprehensive Overview of 5-Amino-3-(difluoromethyl)-2-(fluoromethyl)pyridine (CAS No. 1806785-93-2)

5-Amino-3-(difluoromethyl)-2-(fluoromethyl)pyridine (CAS No. 1806785-93-2) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound's difluoromethyl and fluoromethyl groups enhance its metabolic stability and bioavailability, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in kinase inhibitors and central nervous system (CNS) therapeutics, aligning with the growing demand for precision medicine.

In recent years, the search for fluorinated building blocks has surged, driven by their ability to improve drug efficacy and reduce side effects. 5-Amino-3-(difluoromethyl)-2-(fluoromethyl)pyridine exemplifies this trend, as its fluorine atoms contribute to enhanced binding affinity and lipophilicity. This compound is often explored in structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry. Its versatility also extends to crop protection, where fluorinated compounds are increasingly used to develop next-generation pesticides with lower environmental impact.

The synthesis of 5-Amino-3-(difluoromethyl)-2-(fluoromethyl)pyridine involves multi-step organic reactions, including nucleophilic substitution and catalytic fluorination. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's industrial relevance. With the rise of green chemistry, researchers are also investigating sustainable synthesis routes to minimize waste and energy consumption. This aligns with the broader push for environmentally friendly chemical processes, a key concern for modern manufacturers.

From a commercial perspective, CAS No. 1806785-93-2 is listed in catalogs of specialty chemical suppliers, catering to the needs of contract research organizations (CROs) and pharmaceutical developers. Its high purity and consistent quality are critical for high-throughput screening (HTS) and lead optimization workflows. The compound's pyridine core is a common motif in FDA-approved drugs, further boosting its appeal. As the demand for novel heterocycles grows, this derivative is poised to play a pivotal role in advancing small-molecule therapeutics.

In summary, 5-Amino-3-(difluoromethyl)-2-(fluoromethyl)pyridine represents a cutting-edge example of fluorinated heterocyclic chemistry. Its applications span drug discovery, agrochemical innovation, and material science, addressing some of the most pressing challenges in these fields. As research continues to uncover its full potential, this compound is likely to remain a focal point for scientists and industry professionals alike.